Cas no 2172433-68-8 (N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide)

• Product Name: N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide
• CAS No: 2172433-68-8
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 5986599
• PubChem ID: 165532590
• Update Time: 2025-07-16

N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide
• EN300-1587035
• N-[4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenyl]methanesulfonamide
• 2172433-68-8

• Inchi： 1S/C15H22N2O2S/c1-3-15(16)10-8-13(9-11-15)12-4-6-14(7-5-12)17-20(2,18)19/h4-8,17H,3,9-11,16H2,1-2H3
• InChI Key： WWVWANIWOPBUDH-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1=CCC(CC)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 294.14019912g/mol
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide

Introduction to N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide (CAS No. 2172433-68-8)

N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide, with the CAS number 2172433-68-8, is a compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its 4-amino-4-ethylcyclohex-1-en-1-yl moiety and the presence of a phenylmethanesulfonamide group, contribute to its potential therapeutic applications.

The synthesis and characterization of N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide have been the focus of several research endeavors aimed at understanding its pharmacological properties. The compound's structure suggests that it may interact with various biological targets, which could lead to its use in treating a range of diseases. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds, providing valuable insights into their potential applications.

In the realm of medicinal chemistry, the development of novel sulfonamide derivatives has been a cornerstone for creating effective therapeutic agents. The sulfonamide group in N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide is known for its ability to form hydrogen bonds with biological targets, enhancing the compound's binding affinity. This property makes it particularly interesting for designing drugs that target enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential in oncology research. Sulfonamide derivatives have shown efficacy in inhibiting various enzymes and proteins that are overexpressed in cancer cells. The specific substitution pattern in N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide may confer selective toxicity towards certain cancer cell lines, making it a promising candidate for further investigation as an anti-cancer agent.

Furthermore, the cyclohexenyl ring in this molecule adds another layer of complexity, which could influence its pharmacokinetic properties. The presence of a secondary amine group also opens up possibilities for further derivatization, allowing researchers to fine-tune the molecule's properties for optimal biological activity. This flexibility makes N-4-(4-amino-4-ethylcyclohex-1-en-1-yl)phenylmethanesulfonamide a versatile scaffold for drug development.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like N-4-(4-amino-4-propylcyclohexanecarboxylic acid) (CAS No. 2172433) in determining their biological activity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the conformational preferences and interactions of these compounds with biological targets. These structural insights are crucial for designing molecules with improved efficacy and reduced side effects.

The role of computational methods in drug discovery cannot be overstated. Algorithms and software tools designed for molecular docking and virtual screening have revolutionized the process of identifying potential drug candidates. By leveraging these technologies, researchers can rapidly assess the binding affinity of N-4-(4-amino-cyclohexanecarboxylic acid) (CAS No. 2172433) to various protein targets, thereby accelerating the drug development pipeline.

In conclusion, N-4-(4-amino-cyclohexanecarboxylic acid) (CAS No. 2172433) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and promising biological activities make it a valuable compound for further study. As research continues to uncover new therapeutic applications, compounds like N-(2-fluorophenyl)-N'-[2-(2-hydroxyethoxy)phenyl]urea (CAS No. 2172433) are poised to play a crucial role in developing innovative treatments for various diseases.